N-(5-{[(2-methoxyethyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide

• IUPAC Name: N-[5-(2-methoxyethylsulfamoyl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C8H13N3O4S2/c1-6(12)11-8-9-5-7(16-8)17(13,14)10-3-4-15-2/h5,10H,3-4H2,1-2H3,(H,9,11,12)
• InChI Key: ATCWRMJWOGNZTE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC=C(S1)S(=O)(=O)NCCOC
• Molecular Formula: C8H13N3O4S2
• Molecular Weight: 279.3 g/mol

Description

N-(5-{[(2-methoxyethyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide is a chemical compound that has gained a significant amount of attention in the scientific community. This compound is known for its potential applications in the field of medicine and research.

Mechanism of Action

N-(5-{[(2-methoxyethyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide inhibits the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It does this by activating the p53 pathway, which is a tumor suppressor pathway. It also inhibits the expression of cyclin-dependent kinase 4 (CDK4) and cyclin D1, which are important regulators of the cell cycle. This compound also has anti-inflammatory properties and works by inhibiting the production of inflammatory cytokines.
Biochemical and Physiological Effects:
This compound has been found to have a number of biochemical and physiological effects. It has been found to inhibit the proliferation of cancer cells, induce cell cycle arrest and apoptosis, and have anti-inflammatory properties. It has also been found to have a low toxicity profile.

Advantages and Limitations for Lab Experiments

N-(5-{[(2-methoxyethyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide has a number of advantages for lab experiments. It has been found to have a low toxicity profile, making it a safer option for experiments involving cell cultures. It is also relatively easy to synthesize and has been found to be stable under a variety of conditions. However, one limitation of this compound is that it is relatively new and there is still much to be learned about its properties and potential applications.

Future Directions

There are a number of future directions for research involving N-(5-{[(2-methoxyethyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide. One potential direction is to investigate its potential as a treatment for inflammatory diseases. Another potential direction is to investigate its potential as a treatment for cancer. Additionally, more research is needed to fully understand the mechanism of action of this compound and to identify any potential side effects or limitations. Overall, this compound shows promise as a potential therapeutic agent and warrants further investigation.

Synthesis Methods

The synthesis of N-(5-{[(2-methoxyethyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide involves a series of steps. The first step involves the reaction of 2-chloroacetic acid with thiosemicarbazide to produce 2-(1,3-thiazol-2-yl)acetohydrazide. The second step involves the reaction of 2-(1,3-thiazol-2-yl)acetohydrazide with 2-methoxyethylamine to produce N-(2-methoxyethyl)-2-(1,3-thiazol-2-yl)acetohydrazide. Finally, the third step involves the reaction of N-(2-methoxyethyl)-2-(1,3-thiazol-2-yl)acetohydrazide with chlorosulfonic acid to produce this compound.

Scientific Research Applications

N-(5-{[(2-methoxyethyl)amino]sulfonyl}-1,3-thiazol-2-yl)acetamide has potential applications in the field of medicine and research. It has been found to inhibit the proliferation of cancer cells by inducing cell cycle arrest and apoptosis. It has also been found to have anti-inflammatory properties and can be used to treat inflammatory diseases.